Cas no 6857-35-8 (1-(4-Nitrophenyl)imidazoline-2-thione)

• Product Name: 1-(4-Nitrophenyl)imidazoline-2-thione
• CAS No: 6857-35-8
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• MDL: MFCD00060484
• CID: 515657
• Update Time: 2025-06-08

1-(4-Nitrophenyl)imidazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-4-(4-nitrophenyl)-
• 1-(4-Nitrophenyl)imidazoline-2-thione
• 4-<4-Nitro-phenyl>-4H-1.2.4-triazol
• 1-(4-nitrophenyl)-2-imidazolidinethione
• 5-(4-Nitro-phenyl)-1H-imidazole-2-thiol
• 1-(4-Nitrophenyl)-1H-imidazole-2(5H)-thione
• 2H-Imidazole-2-thione, 1,3-dihydro-4-(4-nitrophenyl)-

• MDL： MFCD00060484
• Inchi： 1S/C9H7N3O2S/c13-12(14)7-3-1-6(2-4-7)8-5-10-9(15)11-8/h1-5H,(H2,10,11,15)
• InChI Key： VTJUTVFOBSHNSS-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C2=CC=C([N+]([O-])=O)C=C2)N1

Computed Properties

• Exact Mass: 221.02600

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 232 °C
• Boiling Point: 388.3±44.0 °C at 760 mmHg
• Flash Point: 188.6±28.4 °C
• PSA: 98.63000
• LogP: 2.96630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 10.29±0.70(Predicted)

1-(4-Nitrophenyl)imidazoline-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Nitrophenyl)imidazoline-2-thione

1-(4-Nitrophenyl)Imidazoline-2-Thione: A Comprehensive Overview

1-(4-Nitrophenyl)imidazoline-2-thione, with the CAS number 6857-35-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolines, which are known for their diverse biological activities, including antihypertensive, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-(4-nitrophenyl)imidazoline-2-thione.

The chemical structure of 1-(4-nitrophenyl)imidazoline-2-thione is characterized by a five-membered imidazoline ring substituted with a nitrophenyl group and a thione moiety. The nitro group (NO₂) imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The thione group (C=S) adds further complexity to the molecule, contributing to its unique chemical behavior and potential therapeutic applications.

The synthesis of 1-(4-nitrophenyl)imidazoline-2-thione can be achieved through various routes. One common method involves the reaction of 4-nitrobenzaldehyde with thiourea in the presence of a base, followed by cyclization to form the imidazoline ring. Another approach involves the condensation of 4-nitrobenzonitrile with thiourea, followed by reduction to form the desired product. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activities, 1-(4-nitrophenyl)imidazoline-2-thione has shown promising results in several areas. One of its most notable properties is its antihypertensive effect. Studies have demonstrated that this compound can effectively lower blood pressure by acting on specific receptors in the cardiovascular system. Additionally, it has been found to exhibit analgesic properties, making it a potential candidate for pain management therapies.

Recent research has also explored the neuroprotective effects of 1-(4-nitrophenyl)imidazoline-2-thione. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

Beyond its therapeutic applications, 1-(4-nitrophenyl)imidazoline-2-thione has also been investigated for its potential as a lead compound in drug discovery. Its unique structure and biological activities make it an attractive starting point for the development of new pharmaceuticals. Researchers are currently exploring structural modifications to enhance its potency and selectivity for specific targets.

In conclusion, 1-(4-nitrophenyl)imidazoline-2-thione (CAS 6857-35-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its antihypertensive, analgesic, and neuroprotective properties make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge, contributing to the advancement of healthcare and therapeutic interventions.